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Compound of Interest

Compound Name: (R)-(+)-Citronellic acid

Cat. No.: B100766

(R)-(+)-Citronellic acid is a monoterpenoid and a monounsaturated fatty acid used in various
applications, including as a flavoring agent and in the fragrance industry.[1][2][3] Due to its
hazardous properties, adherence to strict safety protocols is essential to ensure the well-being
of laboratory personnel and the integrity of research. This guide provides comprehensive,
procedural information for the safe handling, storage, and disposal of (R)-(+)-Citronellic acid.

Hazard Identification

(R)-(+)-Citronellic acid is classified as hazardous, primarily due to its effects upon skin
contact.[4] It is categorized as toxic or harmful if absorbed through the skin and is known to
cause skin and eye irritation.[5][6][7]

Hazard Classification Category Hazard Statement

H311/H312: Toxic / Harmful in

Acute Toxicity, Dermal Category 3/4 ] ]
contact with skin[4][6][7]

H315: Causes skin irritation[5]

Skin Corrosion/Irritation Category 2 6]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation[6]

Personal Protective Equipment (PPE)
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The primary hazards associated with (R)-(+)-Citronellic acid are dermal, necessitating robust
personal protective equipment to prevent skin and eye contact.[4][8] The recommended PPE
includes:

Hand Protection: Chemical-resistant gloves are mandatory.[9] Nitrile or butyl rubber gloves
are suitable for handling acids.[10] Gloves must be inspected before use and disposed of
properly after handling the material.[5]

o Eye and Face Protection: Use chemical safety goggles and a full-face shield.[5][8] Eye
protection should be tested and approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU).[5]

» Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin
exposure.[4][8]

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
mists or aerosols, use a NIOSH/MSHA approved vapor respirator or a respirator with a
suitable filter (e.g., type ABEK (EN14387)).[4][8]

Quantitative Data Summary

The following table summarizes key quantitative data for (R)-(+)-Citronellic acid, providing
essential information for risk assessment and experimental planning.
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Property Value Source(s)
Physical Properties
Molecular Formula C10H1802 [5][11]
Molecular Weight 170.25 g/mol [2][11]
Appearance Colorless to light yellow liquid [1][11]
Density 0.923-0.930 g/mL at 25 °C [4][11]
Boiling Point 121-122 °C at 1 mmHg; 119 e

°C at 3 mmHg
Flash Point >110 °C (>230 °F) [4]

Refractive Index

1.4534 - 1.455 at 20 °C

[7]

Solubility

Almost insoluble in water;

soluble in alcohol and oils

[1]

Toxicological Data

Acute Oral Toxicity (LD50, Rat)

2610 mg/kg

[6]

Acute Dermal Toxicity (LD50,
Rabbit)

450 mg/kg

[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety.

Handling and Storage Protocol

« Ventilation: Always handle (R)-(+)-Citronellic acid in a well-ventilated area, such as a

chemical fume hood, to avoid breathing vapors or mists.[5]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[5]

[8]

» Safe Handling: Use clean, non-sparking tools when transferring the material.[8] Keep the

container tightly closed when not in use.[6]
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» Hygiene: Wash hands thoroughly after handling and before breaks.[5]

» Storage: Store in a tightly closed container in a dry, cool area, away from incompatible
materials like strong oxidizing agents, strong acids, and bases.[4][12] Some suppliers
recommend storage at 2-8°C.[5]

Emergency Procedures: First Aid

Immediate response is crucial in case of accidental exposure.

o Skin Contact: Take off immediately all contaminated clothing.[6] Wash the affected area with
soap and plenty of water.[5] Seek immediate medical attention as the substance is toxic in
contact with skin.[6]

o Eye Contact: Immediately rinse thoroughly with plenty of water for at least 15 minutes, also
under the eyelids, and consult a physician.[4][5]

 Inhalation: Move the person into fresh air.[5] If not breathing, give artificial respiration and
consult a physician.[5]

 Ingestion: Rinse mouth with water.[5] Do not induce vomiting. Never give anything by mouth
to an unconscious person.[5] Seek medical attention.[4]

Disposal Plan

o Chemical Waste: Dispose of surplus and non-recyclable (R)-(+)-Citronellic acid through a
licensed disposal company.[5][6] Do not allow the product to enter drains.[5]

o Contaminated Packaging: Contaminated containers and PPE (e.g., gloves) must be treated
as hazardous waste.[5] Dispose of them as unused product in accordance with local, state,
and federal regulations.[5][13]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of (R)-(+)-Citronellic
acid, from initial preparation to final disposal.
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Safe Handling Workflow for (R)-(+)-Citronellic Acid
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Caption: Workflow for safe handling of (R)-(+)-Citronellic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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